Cas no 54643-10-6 (1-Propanone, 1-(4-pyrimidinyl)- (9CI))

• Product Name: 1-Propanone, 1-(4-pyrimidinyl)- (9CI)
• CAS No: 54643-10-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1018068
• PubChem ID: 23333316
• Update Time: 2025-04-20

1-Propanone, 1-(4-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-pyrimidinyl)- (9CI)
• SCHEMBL882670
• 54643-10-6
• DTXSID001307574
• 1-(4-Pyrimidinyl)-1-propanone
• SB56740
• AKOS013306488
• 1-(Pyrimidin-4-yl)propan-1-one
• 1-pyrimidin-4-ylpropan-1-one

• Inchi： 1S/C7H8N2O/c1-2-7(10)6-3-4-8-5-9-6/h3-5H,2H2,1H3
• InChI Key： WWOMZGCRLZELMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CN=1)CC

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų